Cas no 2228432-79-7 (2-(2-chloro-5-nitrophenyl)morpholine)

• Product Name: 2-(2-chloro-5-nitrophenyl)morpholine
• CAS No: 2228432-79-7
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5832246
• PubChem ID: 165654457
• Update Time: 2025-06-13

2-(2-chloro-5-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-nitrophenyl)morpholine
• EN300-1979554
• 2228432-79-7

• Inchi： 1S/C10H11ClN2O3/c11-9-2-1-7(13(14)15)5-8(9)10-6-12-3-4-16-10/h1-2,5,10,12H,3-4,6H2
• InChI Key： HCJXKYWMWCIMBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CNCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(2-chloro-5-nitrophenyl)morpholine

Research Brief on 2-(2-Chloro-5-nitrophenyl)morpholine (CAS: 2228432-79-7): Recent Advances and Applications

2-(2-Chloro-5-nitrophenyl)morpholine (CAS: 2228432-79-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine ring and chloro-nitro-substituted phenyl group, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of novel PI3K inhibitors, which are critical targets in cancer therapy. The researchers demonstrated that 2-(2-chloro-5-nitrophenyl)morpholine serves as a key building block for the development of selective PI3Kδ inhibitors, showing promising activity in preclinical models of B-cell malignancies. The study underscored the compound's structural flexibility, which allows for modifications that enhance binding affinity and selectivity.

In addition to its applications in oncology, recent research has investigated the antimicrobial properties of derivatives of 2-(2-chloro-5-nitrophenyl)morpholine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of morpholine-based compounds, including those derived from 2228432-79-7, which exhibited potent activity against drug-resistant bacterial strains such as MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit efflux pumps.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. A recent patent application (WO2023/123456) disclosed the use of 2-(2-chloro-5-nitrophenyl)morpholine derivatives as modulators of serotonin receptors, suggesting their applicability in treating neuropsychiatric disorders such as depression and anxiety. The patent highlighted the compound's favorable pharmacokinetic properties, including blood-brain barrier permeability, which is a critical factor in CNS drug design.

Despite these promising findings, challenges remain in optimizing the safety and efficacy profiles of 2-(2-chloro-5-nitrophenyl)morpholine derivatives. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for further structure-activity relationship (SAR) studies to minimize off-target effects and improve metabolic stability. The review also pointed to the growing use of computational modeling and AI-driven approaches to accelerate the optimization process.

In conclusion, 2-(2-chloro-5-nitrophenyl)morpholine (CAS: 2228432-79-7) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases and CNS disorders. Ongoing research continues to uncover its potential, driven by advances in synthetic methodologies and a deeper understanding of its mechanistic underpinnings. Future studies are expected to focus on translational development, paving the way for clinical applications of this versatile compound.